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Compound of Interest

Compound Name: 2-Pyridylmethyl acetate
CAS No.: 1007-49-4
Cat. No.: B086835
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pyridylmethyl acetate, a
versatile building block in organic synthesis. The document details its physicochemical
properties, provides a detailed experimental protocol for its synthesis, and outlines a typical
reaction workflow.

Core Physicochemical Properties

2-Pyridylmethyl acetate, also known as (Pyridin-2-yl)methyl acetate, is an ester characterized
by the presence of a pyridine ring and an acetate functional group. These features make it a
valuable intermediate in the synthesis of more complex molecules, particularly in the
development of novel pharmaceutical compounds. The pyridine moiety offers potential for
biological activity and serves as a key structural component in various bioactive molecules.

Quantitative data for 2-Pyridylmethyl acetate is summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Weight 151.17 g/mol

Molecular Formula CsHoNO:2 [1][2]

CAS Number 1007-49-4 [1]

Density 1.115 + 0.06 g/cm?3

Boiling Point 105-107 °C at 0.5 Torr

pKa 3.86 £ 0.19

Synthesis of 2-Pyridylmethyl Acetate: An
Experimental Protocol

The following protocol details a standard laboratory procedure for the synthesis of 2-
Pyridylmethyl acetate via the O-acetylation of 2-pyridylmethanol using acetic anhydride with
pyridine as a catalyst and base.

Materials and Reagents:

e 2-Pyridylmethanol

¢ Acetic Anhydride (Ac20)

e Anhydrous Pyridine

e Dry Dichloromethane (CH2Cl2) or Ethyl Acetate (EtOAC)

e 1 M Hydrochloric Acid (HCI)

o Saturated agueous Sodium Bicarbonate (NaHCO3)

e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (Na2S0Oa4) or Magnesium Sulfate (MgSOa)

e Toluene
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e Methanol (MeOH)

Instrumentation:

e Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

o Apparatus for silica gel column chromatography
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-pyridylmethanol (1.0
equivalent) in anhydrous pyridine (5-10 mL per mmol of the starting material) under an inert
atmosphere (e.g., nitrogen or argon).

» Addition of Acetic Anhydride: Cool the solution to 0°C using an ice bath. To this cooled
solution, add acetic anhydride (1.5-2.0 equivalents) dropwise while stirring.

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and continue
stirring. The progress of the reaction should be monitored by Thin-Layer Chromatography
(TLC) until the starting material is completely consumed.

e Quenching the Reaction: Once the reaction is complete, quench it by the careful addition of
dry methanol.

o Work-up:

o Co-evaporate the reaction mixture with toluene under reduced pressure using a rotary
evaporator to remove the pyridine.

o Dissolve the residue in dichloromethane or ethyl acetate.
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o Transfer the solution to a separatory funnel and wash the organic layer sequentially with 1
M HCI, water, saturated aqueous NaHCOs, and brine.

¢ Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced
pressure to obtain the crude 2-Pyridylmethyl acetate.

« Purification: Purify the crude product by silica gel column chromatography to yield the pure
2-Pyridylmethyl acetate.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2-Pyridylmethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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